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Compound of Interest

Compound Name: Quininib

Cat. No.: B7772249 Get Quote

For researchers and scientists engaged in drug development, the responsible disposal of

investigational compounds like Quininib is a critical aspect of laboratory safety and

environmental stewardship. While a specific Safety Data Sheet (SDS) with detailed disposal

instructions for Quininib is not readily available, its classification as a potent cysteinyl

leukotriene receptor antagonist necessitates handling it as a potentially hazardous chemical.[1]

[2][3] This guide provides a comprehensive, step-by-step procedure for the proper disposal of

Quininib, drawing upon established protocols for hazardous laboratory waste.

Core Principles for Quininib Disposal
All waste materials containing Quininib, including the pure compound, solutions, and

contaminated laboratory consumables, must be treated as hazardous chemical waste.[4]

Under no circumstances should Quininib or its waste be disposed of down the drain or in

regular trash.[5] The primary objective is to ensure the complete containment and destruction

of the compound through authorized disposal channels, minimizing any potential risk to human

health and the environment.

Quantitative Data and Chemical Properties
To facilitate safe handling and disposal, the following table summarizes key chemical and

physical properties of Quininib.
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Property Value Reference

Chemical Name
2-[(1E)-2-(2-quinolinyl)ethenyl]-

phenol

CAS Number 143816-42-6

Molecular Formula C₁₇H₁₃NO

Formula Weight 247.3 g/mol

Appearance Crystalline solid

Solubility Soluble in DMSO

Step-by-Step Disposal Protocol
Researchers must adhere to the following procedural steps to ensure the safe and compliant

disposal of Quininib and associated waste materials.

1. Segregation of Waste: At the point of generation, all waste contaminated with Quininib must

be segregated from other laboratory waste streams. This includes:

Unused or expired solid Quininib.

Solutions containing Quininib.

Contaminated consumables such as weighing paper, gloves, pipette tips, and vials.

2. Waste Containment:

Solid Waste: Place pure Quininib and contaminated solid materials into a designated,

robust, and sealable hazardous waste container. This container should be clearly labeled as

"Hazardous Waste" and specify "Quininib" as a constituent.

Liquid Waste: Collect all solutions containing Quininib in a dedicated, leak-proof, and

shatter-resistant container. The container must be kept securely closed when not in use and

be clearly labeled with "Hazardous Waste," listing all chemical components, including

Quininib and the solvent used.
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Sharps Waste: Any sharps, such as needles or blades, contaminated with Quininib must be

disposed of in a designated, puncture-resistant sharps container that is clearly labeled for

cytotoxic or hazardous chemical waste.

3. Labeling: Accurate and clear labeling of all waste containers is mandatory. The label must

include:

The words "Hazardous Waste".

The full chemical name: "Quininib".

The names of any other chemicals present in the waste mixture.

The approximate concentration or quantity of each component.

The date the waste was first added to the container.

4. Storage: Store all Quininib waste containers in a designated, secure area away from

incompatible materials. This storage area should be clearly marked, and access should be

restricted to authorized personnel. Ensure that all containers are properly sealed to prevent any

leaks or spills.

5. Disposal Request and Collection: Arrange for the collection of the hazardous waste through

your institution's Environmental Health and Safety (EHS) department or a licensed hazardous

waste disposal contractor. Do not attempt to dispose of this waste through standard municipal

channels.

6. Empty Container Disposal: Containers that have held Quininib must be managed as

hazardous waste unless properly decontaminated. To decontaminate, triple-rinse the container

with a suitable solvent capable of dissolving Quininib. The rinsate from all three rinses must be

collected and disposed of as hazardous liquid waste. After triple-rinsing and air-drying, and

once all hazardous labels have been defaced or removed, the container may be disposed of as

regular laboratory glass or plastic waste, in accordance with institutional policies.

Experimental Workflow and Disposal Logic
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The following diagram illustrates the decision-making process and workflow for the proper

disposal of Quininib in a laboratory setting.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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